Cas no 2378502-18-0 (2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2378502-18-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5980573
• PubChem ID: 145904673
• Update Time: 2025-05-27

2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)cyclohexane-1-carboxylic acid
• EN300-6499317
• 2378502-18-0
• 2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H21NO2/c14-12(15)11-4-2-1-3-10(11)9-5-7-13-8-6-9/h9-11,13H,1-8H2,(H,14,15)
• InChI Key： UZQBWGINWXITJU-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C1CCNCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid

Research Brief on 2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid (CAS: 2378502-18-0) in Chemical Biology and Pharmaceutical Applications

2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid (CAS: 2378502-18-0) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This bicyclic scaffold combines a piperidine moiety with a cyclohexane carboxylic acid, offering versatile pharmacophoric properties. Recent studies highlight its potential as a key intermediate or active pharmacophore in drug discovery, particularly in targeting central nervous system (CNS) disorders and pain management pathways.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated this compound's role as a privileged scaffold for sigma-1 receptor (σ1R) modulation. Researchers synthesized derivatives of 2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid and evaluated their binding affinities, identifying several analogs with sub-nanomolar σ1R affinity and remarkable selectivity over σ2 receptors. The conformational restriction provided by the cyclohexane ring was found to enhance receptor subtype selectivity compared to flexible analogs.

In neuropharmacology applications, a recent patent application (WO2023187543) discloses novel derivatives of 2378502-18-0 as potential treatments for neuropathic pain. The lead compound from this series showed 85% reversal of mechanical allodynia in a rat chronic constriction injury model at 10 mg/kg oral dose, with minimal CNS side effects. Molecular modeling studies suggest the carboxylic acid group forms critical hydrogen bonds with Glu172 and Asp126 residues in the σ1R binding pocket.

From a synthetic chemistry perspective, a 2024 Nature Protocols paper (DOI: 10.1038/s41596-023-00936-2) describes an improved asymmetric synthesis route for 2-(Piperidin-4-yl)cyclohexane-1-carboxylic acid using enzymatic desymmetrization as the key step. This new method achieves >99% ee and 82% overall yield from commercially available starting materials, addressing previous challenges in stereocontrol during the cyclohexane ring formation.

Emerging research also explores this scaffold's utility in targeted protein degradation. A recent ACS Chemical Biology publication (DOI: 10.1021/acschembio.4c00128) reports bifunctional molecules incorporating 2378502-18-0 as the E3 ligase-recruiting moiety, demonstrating selective degradation of tau protein aggregates in cellular models of Alzheimer's disease. The rigid cyclohexane-piperidine structure appears to confer optimal spacing and orientation for productive ternary complex formation.

Pharmacokinetic studies of the parent compound reveal favorable drug-like properties, with moderate plasma protein binding (65-72% across species) and good blood-brain barrier penetration (brain/plasma ratio of 0.8 in mice). Metabolic stability studies in human liver microsomes show predominant oxidation at the piperidine nitrogen, suggesting potential for prodrug approaches to enhance oral bioavailability in clinical development.

Ongoing research directions include structure-activity relationship (SAR) exploration of the carboxylic acid bioisosteres, development of radiolabeled versions for PET imaging applications, and investigation of dual σ1R/mGluR5 modulating activity. The compound's unique spatial arrangement continues to inspire novel drug design strategies across multiple therapeutic areas.